Cas no 1564807-90-4 (3-Fluoro-3-(naphthalen-1-yl)propan-1-amine)

• Product Name: 3-Fluoro-3-(naphthalen-1-yl)propan-1-amine
• CAS No: 1564807-90-4
• MF: C₁₃H₁₄FN
• MW: 203.255366802216
• CID: 6158458
• PubChem ID: 104277178
• Update Time: 2025-10-29

3-Fluoro-3-(naphthalen-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1564807-90-4
• EN300-1848408
• 3-fluoro-3-(naphthalen-1-yl)propan-1-amine
• 3-Fluoro-3-(naphthalen-1-yl)propan-1-amine

• Inchi： 1S/C13H14FN/c14-13(8-9-15)12-7-3-5-10-4-1-2-6-11(10)12/h1-7,13H,8-9,15H2
• InChI Key： UNFAINFBVSEOEI-UHFFFAOYSA-N
• SMILES： FC(CCN)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 203.111027613g/mol
• Monoisotopic Mass: 203.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-Fluoro-3-(naphthalen-1-yl)propan-1-amine

Exploring the Properties and Applications of 3-Fluoro-3-(naphthalen-1-yl)propan-1-amine (CAS No. 1564807-90-4)

In the realm of organic chemistry and pharmaceutical research, 3-Fluoro-3-(naphthalen-1-yl)propan-1-amine (CAS No. 1564807-90-4) has emerged as a compound of significant interest. This molecule, characterized by its unique fluorinated naphthalene structure, offers a wide range of potential applications, from drug development to material science. Researchers and industry professionals are increasingly drawn to its structural versatility and bioactive potential, making it a hot topic in modern chemical studies.

The compound's molecular framework combines a naphthalene ring with a fluorinated propylamine side chain, creating a hybrid structure that exhibits both lipophilic and polar properties. This duality is particularly valuable in medicinal chemistry, where such compounds often demonstrate improved blood-brain barrier penetration and target binding affinity. Recent studies have highlighted its potential as a building block for novel central nervous system (CNS) therapeutics, aligning with current trends in neurodegenerative disease research.

From a synthetic perspective, 3-Fluoro-3-(naphthalen-1-yl)propan-1-amine represents an interesting challenge for organic synthesis optimization. The introduction of the fluorine atom at the 3-position creates a stereogenic center, opening avenues for chiral separation techniques and asymmetric synthesis development. These aspects are particularly relevant given the growing demand for enantiomerically pure compounds in the pharmaceutical industry, where regulatory requirements continue to emphasize isomeric purity.

The compound's physicochemical properties have also attracted attention in material science applications. Its aromatic system coupled with the polar amine group makes it a candidate for developing advanced polymers with specific electronic or mechanical characteristics. This aligns with current industry focus on smart materials and functional coatings, where molecular customization plays a crucial role in achieving desired performance metrics.

In analytical chemistry, 1564807-90-4 presents interesting challenges and opportunities for chromatographic method development. The compound's unique retention characteristics make it valuable for testing new stationary phases and separation protocols, particularly in reverse-phase HPLC systems. This application is especially pertinent given the pharmaceutical industry's ongoing need for robust analytical quality control methods.

Environmental considerations surrounding fluorinated organic compounds have also brought 3-Fluoro-3-(naphthalen-1-yl)propan-1-amine into discussions about green chemistry approaches. Researchers are investigating its biodegradation pathways and potential for environmental persistence, topics that resonate with current concerns about sustainable chemical production. These studies contribute to the broader conversation about eco-friendly synthesis and compound lifecycle management in industrial chemistry.

The compound's potential in drug discovery pipelines continues to generate interest, particularly in the context of targeted therapies and precision medicine. Its molecular architecture suggests possible activity against various enzyme systems and receptor targets, though detailed pharmacological profiling remains an area of active investigation. This aligns with current pharmaceutical trends favoring structure-based drug design and fragment-based approaches to lead compound development.

From a commercial perspective, the availability of 1564807-90-4 through specialty chemical suppliers has facilitated its adoption in various research programs. The compound's custom synthesis options and scale-up potential make it attractive for both academic and industrial applications. This commercial accessibility supports its growing presence in high-throughput screening libraries and medicinal chemistry optimization programs worldwide.

Looking forward, the scientific community anticipates continued exploration of 3-Fluoro-3-(naphthalen-1-yl)propan-1-amine's potential across multiple disciplines. Its structural features offer numerous possibilities for chemical modification and derivatization, ensuring its relevance in future molecular design initiatives. As research techniques advance and computational modeling becomes more sophisticated, our understanding of this compound's full capabilities will undoubtedly expand, potentially leading to breakthrough applications in various scientific and industrial domains.